(Z)-N'-(5,7-Dibromo-2-oxoindolin-3-ylidene)-4-fluorobenzohydrazide (Z)-N'-(5,7-Dibromo-2-oxoindolin-3-ylidene)-4-fluorobenzohydrazide
Brand Name: Vulcanchem
CAS No.: 330673-88-6
VCID: VC0438075
InChI: InChI=1S/C15H8Br2FN3O2/c16-8-5-10-12(11(17)6-8)19-15(23)13(10)20-21-14(22)7-1-3-9(18)4-2-7/h1-6,19,23H
SMILES: C1=CC(=CC=C1C(=O)N=NC2=C(NC3=C2C=C(C=C3Br)Br)O)F
Molecular Formula: C15H8Br2FN3O2
Molecular Weight: 441.05g/mol

(Z)-N'-(5,7-Dibromo-2-oxoindolin-3-ylidene)-4-fluorobenzohydrazide

CAS No.: 330673-88-6

Main Products

VCID: VC0438075

Molecular Formula: C15H8Br2FN3O2

Molecular Weight: 441.05g/mol

(Z)-N'-(5,7-Dibromo-2-oxoindolin-3-ylidene)-4-fluorobenzohydrazide - 330673-88-6

CAS No. 330673-88-6
Product Name (Z)-N'-(5,7-Dibromo-2-oxoindolin-3-ylidene)-4-fluorobenzohydrazide
Molecular Formula C15H8Br2FN3O2
Molecular Weight 441.05g/mol
IUPAC Name N-[(5,7-dibromo-2-hydroxy-1H-indol-3-yl)imino]-4-fluorobenzamide
Standard InChI InChI=1S/C15H8Br2FN3O2/c16-8-5-10-12(11(17)6-8)19-15(23)13(10)20-21-14(22)7-1-3-9(18)4-2-7/h1-6,19,23H
Standard InChIKey KSBBHSZMPXQECM-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(=O)N=NC2=C(NC3=C2C=C(C=C3Br)Br)O)F
Canonical SMILES C1=CC(=CC=C1C(=O)N=NC2=C(NC3=C2C=C(C=C3Br)Br)O)F
PubChem Compound 1219015
Last Modified Nov 11 2021
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